Cas no 2679936-86-6 ((2R)-3-(4-nitrophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (2R)-3-(4-nitrophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2679936-86-6
• MF: C₁₁H₉F₃N₂O₅
• MW: 306.194773435593
• CID: 5630026
• PubChem ID: 165936494
• Update Time: 2025-06-19

(2R)-3-(4-nitrophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679936-86-6
• EN300-28291431
• (2R)-3-(4-nitrophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C11H9F3N2O5/c12-11(13,14)10(19)15-8(9(17)18)5-6-1-3-7(4-2-6)16(20)21/h1-4,8H,5H2,(H,15,19)(H,17,18)/t8-/m1/s1
• InChI Key： QHRNEDXPRFMWSK-MRVPVSSYSA-N
• SMILES： FC(C(N[C@@H](C(=O)O)CC1C=CC(=CC=1)[N+](=O)[O-])=O)(F)F

Computed Properties

• Exact Mass: 306.04635588g/mol
• Monoisotopic Mass: 306.04635588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 112Ų

Additional information on (2R)-3-(4-nitrophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to (2R)-3-(4-nitrophenyl)-2-(2,2,2-trifluoroacetamido)propanoic Acid (CAS No. 2679936-86-6)

(2R)-3-(4-nitrophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid is a specialized organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2679936-86-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate arrangement of functional groups within its structure, including the presence of a nitro group and a trifluoroacetamide moiety, contributes to its distinct chemical properties and potential therapeutic applications.

The< strong>nitrophenyl substituent at the third carbon position and the< strong>trifluoroacetamido group at the second carbon position are key features that influence the compound's reactivity and interaction with biological targets. These functional groups are well-documented for their ability to modulate enzyme activity and receptor binding, which are critical factors in drug design. The stereochemistry at the second carbon, denoted by the (2R) configuration, further refines the compound's specificity and efficacy.

In recent years, there has been a growing interest in developing novel compounds that can address unmet medical needs. The< strong>(2R)-3-(4-nitrophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid has emerged as a compound of interest due to its potential in various therapeutic areas. Researchers have been exploring its pharmacological profile to understand how it interacts with biological systems and whether it can serve as a lead compound for further drug development.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. This similarity suggests that it may be capable of engaging with multiple biological pathways simultaneously, potentially leading to synergistic effects in therapeutic interventions. The< strong>trifluoroacetamide moiety, in particular, is known for its ability to enhance metabolic stability and bioavailability, which are crucial for the successful development of new drugs.

The< strong>4-nitrophenyl group adds another layer of complexity to the compound's interactions. Nitroaromatic compounds have a long history of use in medicine and agriculture, and their derivatives often exhibit potent biological activities. The presence of this group in< strong>(2R)-3-(4-nitrophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid may contribute to its ability to modulate inflammatory responses and other physiological processes.

Recent studies have begun to unravel the mechanistic aspects of how this compound interacts with biological targets. Initial investigations suggest that it may inhibit certain enzymes involved in inflammatory pathways by binding to their active sites. This binding could disrupt normal enzymatic activity, leading to reduced inflammation and associated symptoms. Additionally, the< strong>(R)-configuration at the second carbon may play a role in determining the compound's binding affinity and selectivity.

The synthesis of< strong>(2R)-3-(4-nitrophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Researchers have employed various techniques, including chiral resolution and asymmetric synthesis, to obtain the desired enantiomer with high stereochemical purity.

The pharmacokinetic properties of this compound are also of great interest. Studies have shown that it exhibits good solubility in aqueous solutions, which is favorable for formulation into oral or injectable medications. Furthermore, preliminary data suggest that it has a reasonable half-life in vivo, allowing for potential once-daily dosing regimens.

Evaluation of the safety profile is another critical aspect of drug development. Preclinical studies have been conducted to assess the toxicity and side effects associated with< strong>(2R)-3-(4-nitrophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid. These studies have revealed that it is generally well-tolerated at therapeutic doses but may cause some mild side effects at higher concentrations. Further research is needed to fully understand its safety profile and identify any potential long-term risks.

The potential applications of< strong>(2679936-86-6) are broad and span several therapeutic areas. For instance, it may have utility in treating inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease by inhibiting key enzymes involved in these conditions. Additionally, its structural features suggest that it could be effective against certain types of cancer by disrupting signaling pathways that promote tumor growth.

In conclusion,< strong>(2R)-3-(4-nitrophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid represents a promising candidate for further pharmaceutical development. Its unique molecular structure, characterized by the presence of a nitro group and a trifluoroacetamide moiety, along with its favorable pharmacokinetic properties, makes it an attractive option for addressing various medical conditions. As research continues to uncover more about its biological activities and mechanisms of action,< strong>(2679936-86-6) may pave the way for new treatments that improve patient outcomes.